Cas no 112933-49-0 (1H-Indene-1-carboxylicacid, 2,3-dihydro-5-methoxy-, methyl ester)

• Product Name: 1H-Indene-1-carboxylicacid, 2,3-dihydro-5-methoxy-, methyl ester
• CAS No: 112933-49-0
• MF: C₁₂H₁₉NO₂
• MW: 209.2847635746
• CID: 129989
• PubChem ID: 10750913
• Update Time: 2025-04-19

1H-Indene-1-carboxylicacid, 2,3-dihydro-5-methoxy-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Indene-1-carboxylicacid, 2,3-dihydro-5-methoxy-, methyl ester
• 2-(3,4-dimethoxyphenyl)-N-ethylethanamine
• N-ETHYL-2-(3,4-DIMETHOXYPHENYL)ETHYLAMINE
• DTXSID90444358
• 112933-49-0
• AKOS000232033
• N-ethyl-homoveratrylamine
• HRNUZLNPJAFQML-UHFFFAOYSA-N
• SCHEMBL1966411
• 2-(3,4-Dimethoxyphenyl)-N-ethylethan-1-amine
• DTXCID90395179

• Inchi： 1S/C12H19NO2/c1-4-13-8-7-10-5-6-11(14-2)12(9-10)15-3/h5-6,9,13H,4,7-8H2,1-3H3
• InChI Key： HRNUZLNPJAFQML-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C=CC(=C1)CCNCC)OC

Computed Properties

• Exact Mass: 209.14200
• Monoisotopic Mass: 209.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 30.5Ų

Experimental Properties

• PSA: 30.49000
• LogP: 2.24670